Cas no 405919-76-8 (6-[(4-fluorophenyl)sulfonylamino]hexanoic Acid)

6-[(4-Fluorophenyl)sulfonylamino]hexanoic acid is a sulfonamide-based carboxylic acid derivative with potential applications in medicinal chemistry and biochemical research. Its structure features a 4-fluorophenyl sulfonamide group linked to a hexanoic acid moiety, offering a balance of lipophilicity and reactivity. The fluorine substituent enhances metabolic stability and binding affinity in target interactions, while the carboxylic acid group provides a handle for further derivatization or conjugation. This compound is particularly useful as an intermediate in the synthesis of protease inhibitors, enzyme modulators, or other bioactive molecules. Its well-defined chemical properties make it suitable for structure-activity relationship (SAR) studies and drug discovery efforts.
6-[(4-fluorophenyl)sulfonylamino]hexanoic Acid structure
405919-76-8 structure
Product Name:6-[(4-fluorophenyl)sulfonylamino]hexanoic Acid
CAS No:405919-76-8
MF:C12H16FNO4S
MW:289.323145866394
CID:5761083
PubChem ID:2055552
Update Time:2025-05-26

6-[(4-fluorophenyl)sulfonylamino]hexanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 6-(4-fluorobenzenesulfonamido)hexanoic acid
    • MFCD02331435
    • 6-{[(4-fluorophenyl)sulfonyl]amino}hexanoic acid
    • 6-[(4-fluorophenyl)sulfonylamino]hexanoic Acid
    • SCHEMBL2631180
    • STL464628
    • CCG-110555
    • SR-01000082141
    • 405919-76-8
    • AKOS001656151
    • 6-((4-Fluorophenyl)sulfonamido)hexanoic acid
    • Z45511730
    • SR-01000082141-1
    • Hexanoic acid, 6-[[(4-fluorophenyl)sulfonyl]amino]-
    • Inchi: 1S/C12H16FNO4S/c13-10-5-7-11(8-6-10)19(17,18)14-9-3-1-2-4-12(15)16/h5-8,14H,1-4,9H2,(H,15,16)
    • InChI Key: LSBGTGFJRBVVEX-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)F)(NCCCCCC(=O)O)(=O)=O

Computed Properties

  • Exact Mass: 289.07840733g/mol
  • Monoisotopic Mass: 289.07840733g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 372
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • Density: 1.306±0.06 g/cm3(Predicted)
  • Boiling Point: 463.1±55.0 °C(Predicted)
  • pka: 4.74±0.10(Predicted)

6-[(4-fluorophenyl)sulfonylamino]hexanoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
OTAVAchemicals
1056751-100MG
6-(4-fluorobenzenesulfonamido)hexanoic acid
405919-76-8 95%
100MG
$100 2023-06-25
OTAVAchemicals
1056751-250MG
6-(4-fluorobenzenesulfonamido)hexanoic acid
405919-76-8 95%
250MG
$125 2023-06-25
OTAVAchemicals
1056751-500MG
6-(4-fluorobenzenesulfonamido)hexanoic acid
405919-76-8 95%
500MG
$150 2023-06-25
OTAVAchemicals
1056751-1G
6-(4-fluorobenzenesulfonamido)hexanoic acid
405919-76-8 95%
1G
$200 2023-06-25
A2B Chem LLC
BA37742-100mg
6-(4-Fluorobenzenesulfonamido)hexanoic acid
405919-76-8 95%
100mg
$312.00 2024-04-20
A2B Chem LLC
BA37742-250mg
6-(4-Fluorobenzenesulfonamido)hexanoic acid
405919-76-8 95%
250mg
$339.00 2024-04-20
A2B Chem LLC
BA37742-500mg
6-(4-Fluorobenzenesulfonamido)hexanoic acid
405919-76-8 95%
500mg
$367.00 2024-04-20

6-[(4-fluorophenyl)sulfonylamino]hexanoic Acid Related Literature

Additional information on 6-[(4-fluorophenyl)sulfonylamino]hexanoic Acid

Introduction to 6-[(4-Fluorophenyl)sulfonylamino]hexanoic Acid (CAS No. 405919-76-8)

6-[(4-Fluorophenyl)sulfonylamino]hexanoic Acid (CAS No. 405919-76-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a hexanoic acid moiety and a 4-fluorophenyl sulfonylamino group. These functional groups contribute to its potential biological activities and make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 6-[(4-Fluorophenyl)sulfonylamino]hexanoic Acid is defined by its molecular formula, C12H13FNO4S, and its molecular weight of approximately 282.30 g/mol. The presence of the sulfonylamino group imparts significant polarity and reactivity to the molecule, while the hexanoic acid moiety provides a carboxylic acid functional group that can participate in various chemical reactions and interactions with biological targets.

In recent years, 6-[(4-Fluorophenyl)sulfonylamino]hexanoic Acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are known to play crucial roles in the pathogenesis of various inflammatory diseases.

Beyond its anti-inflammatory effects, 6-[(4-Fluorophenyl)sulfonylamino]hexanoic Acid has also demonstrated promising results in preclinical studies for its potential as an antitumor agent. Studies have indicated that this compound can induce apoptosis in cancer cells and inhibit tumor growth by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been shown to downregulate the expression of key oncogenes such as Bcl-2 and c-Myc, thereby sensitizing cancer cells to chemotherapeutic agents.

The pharmacokinetic properties of 6-[(4-Fluorophenyl)sulfonylamino]hexanoic Acid have also been extensively investigated. Preclinical studies have demonstrated that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. Additionally, its low toxicity profile in animal models suggests that it may have a favorable safety margin for clinical use.

In the context of drug discovery and development, 6-[(4-Fluorophenyl)sulfonylamino]hexanoic Acid has been evaluated for its potential as a lead compound for the design of more potent and selective analogs. Structure-activity relationship (SAR) studies have identified several key structural modifications that can enhance the biological activity and pharmacological properties of this compound. For example, substituting the 4-fluorophenyl group with other electron-withdrawing groups or modifying the length of the hexanoic acid chain can significantly impact its potency and selectivity.

The synthesis of 6-[(4-Fluorophenyl)sulfonylamino]hexanoic Acid typically involves multi-step reactions, including the formation of the sulfonyl chloride intermediate from 4-fluorobenzenesulfonyl chloride and subsequent reaction with 6-amino-hexanoic acid. The overall synthetic route is well-documented in the literature and can be optimized for large-scale production to meet industrial demands.

In conclusion, 6-[(4-Fluorophenyl)sulfonylamino]hexanoic Acid (CAS No. 405919-76-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.